Cas no 2229443-56-3 (5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol)

• Product Name: 5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol
• CAS No: 2229443-56-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6243020
• PubChem ID: 165617646
• Update Time: 2025-10-31

5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1815273
• 2229443-56-3
• 5-(1-amino-2,2-dimethylcyclopropyl)-2-nitrophenol
• 5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol

• Inchi： 1S/C11H14N2O3/c1-10(2)6-11(10,12)7-3-4-8(13(15)16)9(14)5-7/h3-5,14H,6,12H2,1-2H3
• InChI Key： CWZUVCNLXXUHIP-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(CC1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.1Ų

Additional information on 5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol

Introduction to Compound with CAS No. 2229443-56-3 and Product Name: 5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol

The compound with the CAS number 2229443-56-3 and the product name 5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 1-amino-2,2-dimethylcyclopropyl moiety combined with a nitrophenol group creates a molecular framework that is both structurally intriguing and biologically relevant.

Recent research in the domain of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1-amino-2,2-dimethylcyclopropyl substituent in this compound contributes to its stability and reactivity, making it a valuable scaffold for further chemical modifications. This structural motif has been explored in various contexts, including the development of enzyme inhibitors and antimicrobial agents. The nitro group in the 2-nitrophenol part of the molecule introduces a region of high reactivity, which can be exploited for further functionalization or as a probe for biological activity.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The combination of an amino group and a nitro group provides multiple sites for chemical transformation, enabling synthetic chemists to tailor the properties of the compound for specific applications. In particular, the 1-amino-2,2-dimethylcyclopropyl group offers a rigid cyclic structure that can enhance binding affinity to biological targets, while the nitrophenol moiety provides opportunities for redox reactions and interactions with nucleophiles.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets or exhibit dual mechanisms of action. The compound in question fits well within this paradigm, as its structural features suggest potential interactions with various biological pathways. For instance, studies have shown that nitroaromatic compounds can exhibit both antioxidant and anti-inflammatory properties, which are highly relevant in treating chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol involves several key steps that highlight modern synthetic methodologies. The introduction of the 1-amino-2,2-dimethylcyclopropyl group typically requires careful control over reaction conditions to ensure high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct this moiety efficiently. Subsequent functionalization at the nitrophenol position often involves nitration or reduction strategies, depending on the desired final product.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results. For example, modifications to the 1-amino-2,2-dimethylcyclopropyl group have led to compounds with enhanced binding affinity to certain enzymes involved in metabolic pathways. Similarly, alterations to the nitrophenol moiety have revealed new pharmacophores that contribute to anti-proliferative effects. These findings underscore the importance of this compound as a starting point for further exploration.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Advanced computational methods allow researchers to predict molecular properties and interactions with high accuracy, thereby accelerating the drug discovery process. Molecular modeling studies on 5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol have provided insights into its binding mode with potential target proteins. These insights are crucial for guiding synthetic efforts and improving the efficacy of derived compounds.

Future directions in research may involve exploring the pharmacokinetic properties of this compound and its derivatives. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for their translation from laboratory settings to clinical applications. Additionally, investigating their safety profiles through in vitro and in vivo studies will be critical before they can be considered for therapeutic use.

The versatility of 5-(1-Amino-2,2-dimethylcyclopropyl)-2-nitrophenol as a chemical scaffold makes it an attractive candidate for interdisciplinary research. Collaboration between organic chemists, medicinal chemists, biochemists, and computational scientists will be necessary to fully realize its potential. By leveraging cutting-edge synthetic techniques and analytical methods, researchers can uncover new therapeutic possibilities and contribute to advancements in human health.